Cas no 885269-59-0 (6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 885269-59-0
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• MDL: MFCD04114333
• CID: 710655
• PubChem ID: 45790045
• Update Time: 2025-08-03

6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylicacid, 6-fluoro-1,2,3,4-tetrahydro-
• 6-Fluoro-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid
• 6-Fluoro-1,2,3,4-tetrahydro-2-naphthalenecarboxylic acid (ACI)
• 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylicacid
• CS-0005242
• AKOS006293912
• E76268
• SCHEMBL17443352
• DB-077335
• DTXSID80672188
• 885269-59-0
• AB18095
• BS-49936

• MDL： MFCD04114333
• Inchi： 1S/C11H11FO2/c12-10-4-3-7-5-9(11(13)14)2-1-8(7)6-10/h3-4,6,9H,1-2,5H2,(H,13,14)
• InChI Key： WTWAMKDIUPAFRY-UHFFFAOYSA-N
• SMILES： O=C(C1CCC2C(=CC=C(C=2)F)C1)O

Computed Properties

• Exact Mass: 194.07400
• Monoisotopic Mass: 194.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.271
• Boiling Point: 337.9°C at 760 mmHg
• Flash Point: 158.2°C
• Refractive Index: 1.556
• PSA: 37.30000
• LogP: 2.01520

Additional information on 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

Recent Advances in the Study of 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS: 885269-59-0)

The compound 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS: 885269-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated tetralin derivative is of particular interest due to its potential applications in drug discovery and development, especially in the design of novel therapeutic agents targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for future research and clinical applications.

One of the key areas of research has been the optimization of synthetic routes for 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method using a catalytic asymmetric hydrogenation approach. This method not only improved the yield and enantiomeric purity of the compound but also reduced the environmental impact compared to traditional synthetic pathways. The study highlighted the importance of this compound as a chiral building block for the development of enantiomerically pure pharmaceuticals.

Pharmacological investigations have revealed that 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid exhibits promising activity as a modulator of gamma-aminobutyric acid (GABA) receptors. In vitro and in vivo studies conducted by a research team at the University of California, San Francisco (UCSF) showed that the compound acts as a potent GABA_A receptor agonist, with potential applications in the treatment of anxiety, epilepsy, and sleep disorders. The fluorination at the 6-position was found to enhance the compound's blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics.

Another significant development is the exploration of 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid as a precursor for the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs). Researchers at the Massachusetts Institute of Technology (MIT) have developed a series of derivatives with improved COX-2 selectivity and reduced gastrointestinal toxicity. These findings were published in Bioorganic & Medicinal Chemistry Letters (2024), suggesting the compound's potential as a safer alternative to traditional NSAIDs.

Recent computational studies have also contributed to understanding the molecular interactions of 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid with biological targets. Molecular docking and dynamics simulations performed by a collaborative team from Harvard University and ETH Zurich have provided detailed insights into the compound's binding modes with various enzymes and receptors. These studies are paving the way for structure-based drug design and the development of more potent and selective analogs.

In conclusion, the growing body of research on 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS: 885269-59-0) underscores its importance as a versatile scaffold in medicinal chemistry. The compound's unique pharmacological profile, combined with recent advances in its synthesis and characterization, positions it as a promising candidate for the development of new therapeutic agents. Future research directions may include further optimization of its pharmacokinetic properties, exploration of additional biological targets, and preclinical evaluation of its efficacy and safety in disease models.